3-(2-Thioxo-benzooxazol-3-yl)-propionic acid

• IUPAC Name: 3-(2-sulfanylidene-1,3-benzoxazol-3-yl)propanoic acid
• InChI: InChI=1S/C10H9NO3S/c12-9(13)5-6-11-7-3-1-2-4-8(7)14-10(11)15/h1-4H,5-6H2,(H,12,13)
• InChI Key: QUSAZJGKDUUSPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=S)O2)CCC(=O)O
• Molecular Formula: C10H9NO3S
• Molecular Weight: 223.25 g/mol

Description

The compound “3-(2-Thioxo-benzooxazol-3-yl)-propionic acid” is also known as “3-(2-THIOXO-BENZOOXAZOL-3-YL)-PROPIONsäure”. Its CAS Registry Number is 41405-51-0. The molecular formula is C10H9NO3S.

Scientific Research Applications

Synthesis and Biological Evaluation

POCl3 Mediated Syntheses of Benzofused Thiazole Derivatives : A study detailed the synthesis and pharmacological evaluation of novel benzofused thiazole derivatives, highlighting their potential as antioxidant and anti-inflammatory agents. The synthesized compounds were evaluated for their in vitro antioxidant and anti-inflammatory activities, with certain derivatives showing distinct anti-inflammatory activity compared to standard references. This research underscores the therapeutic potential of benzothiazole analogues in developing new agents with desired pharmacological profiles (Raut et al., 2020).

Therapeutic Potential and Mechanisms

Benzothiazoles in Medicinal Chemistry : Another significant study discussed the pharmacological activities of benzothiazole and its derivatives, emphasizing their wide range of biological activities including antimicrobial, analgesic, anti-inflammatory, and antitumor effects. The benzothiazole nucleus is a key moiety in many biologically active compounds, demonstrating the importance of structural variations in enhancing biological activities and therapeutic potential (Sumit et al., 2020).

Application in Drug Discovery

Anticancer Potentials of Benzothiazole Derivatives : Research on benzothiazole derivatives' anticancer potentials revealed their efficacy across different cancer cell lines, with the structural-activity relationship (SAR) playing a crucial role in determining their effectiveness. This review categorizes various benzothiazole derivatives, highlighting their mechanisms of action, including tyrosine kinase inhibition and induction of apoptosis, showcasing the scaffold's potential in cancer chemotherapy (Pathak et al., 2019).